Cas no 22608-11-3 (Demethoxycurcumin)

• Product Name: Demethoxycurcumin
• CAS No: 22608-11-3
• MF: C₆₀H₅₄O₁₅
• MW: 1015.06177854538
• MDL: MFCD03427310
• CID: 52111
• PubChem ID: 329798785
• Update Time: 2025-04-18

Demethoxycurcumin Chemical and Physical Properties

Names and Identifiers

• Demethoxycurcumin
• (2E)-Demethoxy Curcumin
• 1,6-Heptadiene-3,5-dione, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-
• DEMETHOXYCURCUMIN(P) PrintBack
• Curcumin II
• Desmethoxycurcumin
• Monodemethoxycurcumin
• WAKO049-31001
• (E,E)-1-(4-Hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-1,6-heptadiene-3,5-dione
• BHCFM
• 4-Hydroxycinnamoyl(feroyl)methane
• Feruloyl-P-hydroxycinnnamoylmethane
• curcuminII
• 4-hydroxycinnamoyl(feruloyl)methane
• NSC687841
• W2F8059T80
• (1E,6E)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)hepta-1,6-diene-3,5-dione
• demethoxy-curcumin
• (1E,6E)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-h
• Norcantharidin
• Curcumin; Demethoxy
• (1E,6E)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-hepta-1,6-diene-3,5-dione
• p-Hydroxycinnamoyl feruloyl methane
• (1E,6E)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-1,6-heptadiene-3,5-dione

• MDL： MFCD03427310
• Inchi： 1S/3C20H18O5/c3*1-25-20-12-15(6-11-19(20)24)5-10-18(23)13-17(22)9-4-14-2-7-16(21)8-3-14/h2-12,21,24H,13H2,1H3;2-13,21,23-24H,1H3;2-13,21-22,24H,1H3/b9-4+,10-5+;9-4+,10-5+,18-13-;9-4+,10-5+,17-13-
• InChI Key： MEYBTZRBKDWAHI-IPSUFFRPSA-N
• SMILES： COC1C(O)=CC=C(/C=C/C(CC(/C=C/C2C=CC(O)=CC=2)=O)=O)C=1.COC1C(O)=CC=C(/C=C/C(=C/C(/C=C/C2C=CC(O)=CC=2)=O)/O)C=1.COC1C(O)=CC=C(/C=C/C(/C=C(/C=C/C2C=CC(O)=CC=2)\O)=O)C=1

Computed Properties

• Exact Mass: 338.11500
• Monoisotopic Mass: 338.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.8
• Molecular Weight: 338.4

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.282
• Melting Point: 168ºC
• Boiling Point: 571.4℃ at 760 mmHg
• Flash Point: 205.5 °C
• Refractive Index: 1.659
• Solubility: DMSO: ≥10mg/mL
• PSA: 83.83000
• LogP: 3.36130

Demethoxycurcumin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids
• Other Chemical Reagents